Cas no 72906-26-4 (1H-Naphth[2,3-f]isoindole-1,3,5,10(2H)-tetrone,4,11-diamino-2-(3-ethoxypropyl)-)

• Product name: 1H-Naphth[2,3-f]isoindole-1,3,5,10(2H)-tetrone,4,11-diamino-2-(3-ethoxypropyl)-
• CAS No: 72906-26-4
• MF: C₂₁H₁₉N₃O₅
• MW: 393.39266
• CID: 568035
• PubChem ID: 166349

1H-Naphth[2,3-f]isoindole-1,3,5,10(2H)-tetrone,4,11-diamino-2-(3-ethoxypropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Naphth[2,3-f]isoindole-1,3,5,10(2H)-tetrone,4,11-diamino-2-(3-ethoxypropyl)-
• 4,11-diamino-2-(3-ethoxypropyl)-1H-naphth[2,3-f]isoindole-1,3,5,10(2H)-tetrone
• 4,11-diamino-2-(3-ethoxypropyl)naphtho[2,3-f]isoindole-1,3,5,10-tetrone
• 1,4-Diamino-9,10-dihydro-N-(3-ethoxypropyl)-9,10-dioxo-2,3-anthracenedicarboximide
• 1H-Naphth(2,3-f)isoindole-1,3,5,10(2H)-tetrone, 4,11-diamino-2-(3-ethoxypropyl)-
• 4,11-Diamino-2-(3-ethoxypropyl)-1H-naphth(2,3-f)isoindole-1,3,5,10(2H)-tetrone
• 4,11-diamino-2-(3-ethoxypropyl)-1H-naphtho[2,3-f]isoindole-1,3,5,10(2H)-tetrone
• NS00037427
• D2ZJA5NT6Y
• SCHEMBL14365729
• 4,11-diamino-2-(3-ethoxypropyl)-1H-naphtho[2,3-f]isoindole-1,3,5,10(2H)-tetraone
• EINECS 276-994-7
• 72906-26-4
• 1H-Naphth[2,3-f]isoindole-1,3,5,10(2H)-tetrone, 4,11-diamino-2-(3-ethoxypropyl)-
• DTXSID6072637

• Inchi： InChI=1S/C21H19N3O5/c1-2-29-9-5-8-24-20(27)14-15(21(24)28)17(23)13-12(16(14)22)18(25)10-6-3-4-7-11(10)19(13)26/h3-4,6-7H,2,5,8-9,22-23H2,1H3
• InChI Key： XWSOHSMPVBUXMC-UHFFFAOYSA-N
• SMILES： CCOCCCN1C(=O)C2=C(C3=C(C(=C2C1=O)N)C(=O)C4=CC=CC=C4C3=O)N

Computed Properties

• Exact Mass: 393.13257
• Monoisotopic Mass: 393.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133Ų
• XLogP3: 2.2

Experimental Properties

• Density: 1.455g/cm3
• Boiling Point: 679.6ºC at 760 mmHg
• Flash Point: 364.8ºC
• Refractive Index: 1.691
• PSA: 132.79
• LogP: 2.01750